Cas no 77417-07-3 (3-methylnaphthalene-1-carbonitrile)

• Product Name: 3-methylnaphthalene-1-carbonitrile
• CAS No: 77417-07-3
• MF: C₁₂H₉N
• MW: 167.206562757492
• CID: 1787105
• PubChem ID: 53661
• Update Time: 2025-04-21

3-methylnaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methylnaphthalene-1-carbonitrile
• DTXSID40998634
• DB-083818
• 77417-07-3
• SCHEMBL12316907
• 71235-72-8
• Naphthalene-1-carbonitrile, 3-methyl-

• Inchi： 1S/C12H9N/c1-9-6-10-4-2-3-5-12(10)11(7-9)8-13/h2-7H,1H3
• InChI Key： FOSFPMKFTSULBQ-UHFFFAOYSA-N
• SMILES： N#CC1=CC(C)=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 167.07357
• Monoisotopic Mass: 167.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes